Cas no 1043601-55-3 (7-fluoro-1H-Indole-3-carbonitrile)

7-Fluoro-1H-Indole-3-carbonitrile is a fluorinated indole derivative with a nitrile functional group at the 3-position, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the electron-withdrawing fluorine substituent and the reactive nitrile group, enhance its utility in heterocyclic chemistry, particularly in the development of biologically active compounds. The compound exhibits high purity and stability, ensuring reliable performance in coupling reactions, cyclizations, and other transformations. Its well-defined molecular structure allows for precise modifications, facilitating research in medicinal chemistry and material science. Suitable for use under controlled conditions, it is commonly employed in academic and industrial laboratories for exploratory synthesis and drug discovery applications.

7-fluoro-1H-Indole-3-carbonitrile structure

1043601-55-3 structure

Product Name:7-fluoro-1H-Indole-3-carbonitrile

CAS No:1043601-55-3

MF:C₉H₅FN₂

MW:160.14780497551

CID:1036350

PubChem ID:53418941

Update Time:2025-06-07

7-fluoro-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 7-fluoro-1H-Indole-3-carbonitrile
- 1H-Indole-3-carbonitrile, 7-fluoro-
- AKOS016000763
- SCHEMBL12309711
- 1043601-55-3
- CS-0377325
- MFCD12923868
- AS-50265
- O11654
- DTXSID80697472
- MDL： MFCD12923868
- Inchi： 1S/C9H5FN2/c10-8-3-1-2-7-6(4-11)5-12-9(7)8/h1-3,5,12H
- InChI Key： XRKDDNNRUAJTKG-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2C(C#N)=CNC=21

Computed Properties

Exact Mass: 160.04367633g/mol
Monoisotopic Mass: 160.04367633g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 39.6Å²

7-fluoro-1H-Indole-3-carbonitrile Pricemore >>

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Chemenu	CM148291-1g	7-fluoro-1H-indole-3-carbonitrile	1043601-55-3	95%	1g	$421	2021-08-05
Chemenu	CM148291-5g	7-fluoro-1H-indole-3-carbonitrile	1043601-55-3	95%	5g	$1122	2021-08-05
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